Cas no 1502050-66-9 (3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one)

• Product Name: 3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one
• CAS No: 1502050-66-9
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• CID: 6136364
• PubChem ID: 96862299
• Update Time: 2025-06-15

3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one
• EN300-1974120
• 1502050-66-9
• 3-amino-1-[5-(trifluoromethyl)furan-2-yl]propan-1-one

• Inchi： 1S/C8H8F3NO2/c9-8(10,11)7-2-1-6(14-7)5(13)3-4-12/h1-2H,3-4,12H2
• InChI Key： ICUWQHXYTVNWTA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(CCN)=O)O1)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one

Exploring the Properties and Applications of 3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one (CAS No. 1502050-66-9)

3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one (CAS No. 1502050-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a furan ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

The compound's 3-amino functional group enhances its reactivity, enabling it to participate in diverse chemical transformations. This property is particularly relevant in the context of click chemistry and bioconjugation, where efficient and selective reactions are paramount. Recent studies have highlighted its utility in creating heterocyclic scaffolds, which are pivotal in designing kinase inhibitors and GPCR modulators—two hot topics in modern medicinal chemistry.

From an industrial perspective, 3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one is also being investigated for its role in agrochemical formulations. The trifluoromethyl moiety is known to improve the bioavailability and stability of pesticides, aligning with the growing demand for sustainable crop protection solutions. This aligns with the global trend toward green chemistry, where efficiency and environmental impact are key considerations.

Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring high purity for research and industrial applications. Its stability under various pH conditions and compatibility with common solvents further broaden its applicability. For researchers seeking high-quality chemical intermediates, 1502050-66-9 represents a versatile option.

In the realm of material science, derivatives of this compound are being explored for their potential in organic electronics. The furan ring's electron-rich nature and the trifluoromethyl group's electron-withdrawing properties create a unique electronic profile, suitable for applications in OLEDs and conductive polymers. This intersection of chemistry and materials science is a rapidly evolving field, attracting significant investment and interest.

For those interested in custom synthesis or scale-up production, 3-amino-1-5-(trifluoromethyl)furan-2-ylpropan-1-one offers a compelling case study. Its synthesis routes have been optimized to achieve high yields, with recent advancements focusing on catalytic methods to reduce waste and improve efficiency. These developments resonate with the broader push toward sustainable manufacturing in the chemical industry.

In summary, CAS No. 1502050-66-9 is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile position it as a key player in addressing some of today's most pressing scientific challenges. As research continues to uncover new uses, this compound is poised to remain at the forefront of innovation in chemical sciences.